Cas no 343867-70-9 (2-(2,5-Dichloro-phenoxy)acetonitrile)

• Product name: 2-(2,5-Dichloro-phenoxy)acetonitrile
• CAS No: 343867-70-9
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• MDL: MFCD00464957
• CID: 3103639
• PubChem ID: 3361196

2-(2,5-Dichloro-phenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2,5-DICHLOROPHENOXY)ACETONITRILE
• (2,5-Dichlorophenoxy)acetonitrile, AldrichCPR
• STK366922
• 2-(2,5-dichlorophenoxy)acetonitrile
• 343867-70-9
• AKOS000192687
• MFCD00464957
• 2-(2,5-Dichloro-phenoxy)acetonitrile

• MDL： MFCD00464957
• Inchi： InChI=1S/C8H5Cl2NO/c9-6-1-2-7(10)8(5-6)12-4-3-11/h1-2,5H,4H2
• InChI Key： KAVDBXFGOAPKHB-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Cl)OCC#N)Cl

Computed Properties

• Exact Mass: 200.9748192Da
• Monoisotopic Mass: 200.9748192Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,5-Dichloro-phenoxy)acetonitrile

Comprehensive Overview of 2-(2,5-Dichloro-phenoxy)acetonitrile (CAS No. 343867-70-9)

2-(2,5-Dichloro-phenoxy)acetonitrile (CAS No. 343867-70-9) is a specialized organic compound widely recognized in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring a phenoxy group substituted with two chlorine atoms and an acetonitrile moiety, makes it a versatile intermediate in synthetic chemistry. This article delves into its properties, applications, and market trends while addressing common queries related to its synthesis and usage.

The chemical formula of 2-(2,5-Dichloro-phenoxy)acetonitrile is C₈H₅Cl₂NO, with a molecular weight of 202.04 g/mol. Its CAS number 343867-70-9 is a critical identifier for researchers and regulatory bodies. The compound typically appears as a white to off-white crystalline powder, soluble in organic solvents like ethanol and acetone but sparingly soluble in water. Its stability under standard conditions makes it suitable for various industrial applications.

One of the primary uses of 2-(2,5-Dichloro-phenoxy)acetonitrile is as a key intermediate in the synthesis of herbicides and plant growth regulators. With increasing global demand for sustainable agriculture, researchers are exploring its potential in developing eco-friendly crop protection solutions. The compound’s phenoxy-acetonitrile backbone is particularly valuable for designing molecules that target specific plant enzymes, reducing environmental impact.

In the pharmaceutical sector, CAS 343867-70-9 serves as a building block for active pharmaceutical ingredients (APIs). Its dichloro-phenoxy structure is leveraged in drug discovery, especially for antimicrobial and anti-inflammatory agents. Recent studies highlight its role in synthesizing novel heterocyclic compounds, aligning with the growing interest in precision medicine and targeted therapies.

From a market perspective, the demand for 2-(2,5-Dichloro-phenoxy)acetonitrile is driven by advancements in green chemistry and agrochemical innovation. Manufacturers are investing in scalable synthesis methods to meet regulatory standards like REACH and FDA compliance. Analysts project steady growth in its applications, particularly in regions with robust agricultural and pharmaceutical industries.

Common questions about 2-(2,5-Dichloro-phenoxy)acetonitrile include its safety profile, synthesis routes, and commercial availability. While it is not classified as hazardous under standard protocols, proper handling protocols are recommended. The compound is typically synthesized via nucleophilic substitution reactions, with 2,5-dichlorophenol and chloroacetonitrile as common starting materials.

In summary, 2-(2,5-Dichloro-phenoxy)acetonitrile (CAS No. 343867-70-9) is a multifaceted compound with significant industrial relevance. Its applications in agrochemicals, pharmaceuticals, and material science underscore its importance in modern chemistry. As research continues to uncover new potentials, this compound is poised to play a pivotal role in addressing global challenges in food security and healthcare.